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Compound of Interest

Compound Name: 6-(Trifluoromethyl)nicotinonitrile

Cat. No.: B1303340

Application Notes and Protocols: 6-
(Trifluoromethyl)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and optimal storage of 6-
(Trifluoromethyl)nicotinonitrile (CAS No. 216431-85-5), a key building block in
pharmaceutical and agrochemical research. Adherence to these protocols is crucial to ensure
the integrity of the compound and the safety of laboratory personnel.

Safety and Hazard Information

6-(Trifluoromethyl)nicotinonitrile is a hazardous substance and requires careful handling in a
controlled laboratory environment.[1][2]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 2)

Skin Irritation (Category 2)

Skin Sensitization (Category 1)

Serious Eye Damage (Category 1)
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o Specific Target Organ Toxicity — Single Exposure (Respiratory system) (Category 3)
Hazard Statements (H-phrases):

e H300: Fatal if swallowed.

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 6-
(Trifluoromethyl)nicotinonitrile.
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Property

Value

Source(s)

Molecular Formula

C7HsF3N2

Molecular Weight

172.11 g/mol

Appearance

White to light yellow

solid/powder

[2]

Melting Point

37-41 °C

Boiling Point

Not available

Solubility

Soluble in Acetonitrile
(Slightly), Methanol (Slightly).
[3] Data for the closely related
6-(Trifluoromethyl)nicotinic

acid.

[3]

Storage Temperature

Room temperature.[2][3]

[2](3]

Shelf Life

Stable under recommended

storage conditions.[4] Specific
shelf-life data is not available;
re-testing is recommended for

long-term storage.

[4]

Chemical Stability

Stable under recommended
storage conditions.[4] The
trifluoromethyl group generally
enhances metabolic stability
and resistance to oxidative

degradation.[5]

[4]1(5]

Hygroscopicity

Not specified, but as a nitrile, it
may be sensitive to moisture.

Store in a dry environment.

General

Experimental Protocols
Personal Protective Equipment (PPE)
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All personnel handling 6-(Trifluoromethyl)nicotinonitrile must wear the following PPE:

e Gloves: Nitrile gloves are required. For extended procedures or when handling larger
quantities, double gloving is recommended.

o Eye Protection: Chemical safety goggles and a face shield.
e Lab Coat: A flame-retardant lab coat.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge is mandatory.

Handling Protocol

o Work Area Preparation:

o All handling of solid 6-(Trifluoromethyl)nicotinonitrile must be conducted within a
certified chemical fume hood to avoid inhalation of dust.

o Ensure a safety shower and eyewash station are readily accessible.
o Cover the work surface with absorbent, disposable bench paper.

» Weighing and Aliquoting:
o Use an analytical balance inside the fume hood for weighing.

o To minimize dust generation, do not pour the solid directly. Use a spatula to carefully
transfer the required amount.

o If preparing solutions, add the solvent to the pre-weighed solid slowly to avoid splashing.
 Dissolution:

o Based on available data for related compounds, acetonitrile and methanol can be used for
solubilization.[3]

o Use sonication or gentle vortexing to aid dissolution if necessary.
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» Waste Disposal:

o All contaminated materials (gloves, bench paper, pipette tips, etc.) must be disposed of as
hazardous chemical waste in a designated, sealed container.

o Unused solid compound and solutions must also be disposed of as hazardous waste
according to institutional guidelines.

Storage Protocol

Proper storage is essential to maintain the quality and stability of 6-
(Trifluoromethyl)nicotinonitrile.

e Immediate Storage (Upon Receipt):
o Upon receipt, inspect the container for any damage.

o Store the container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.[4]

e Long-Term Storage:
o Store at room temperature in a tightly sealed container.[2][3]

o To prevent degradation from moisture, store the primary container inside a desiccator
containing a suitable desiccant such as silica gel.[6][7][8]

o The storage area should be a locked cabinet or a controlled-access room.
e Inert Atmosphere Storage:

o For optimal stability and to prevent potential reactions with atmospheric moisture or
oxygen, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended,
especially for long-term storage or for reference standards.[2][3]

Visualizations
Safe Handling Workflow
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Compound Received

Storage Duration?

Short-term (< 1 month) Long-term (> 1 month)

Tightly sealed container Store in desiccator with inert atmosphere
Cool, dry, well-ventilated area Room Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage procedures for 6-
(Trifluoromethyl)nicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303340#handling-and-storage-procedures-for-6-
trifluoromethyl-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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